BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Hydroxyethyl
Methacrylate (HEMA)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxyethyl Methacrylate

Cat. No.: B7798837

CAS Number: 868-77-9

This guide provides a comprehensive overview of 2-Hydroxyethyl Methacrylate (HEMA), a
key monomer in the development of advanced biomaterials for research, drug delivery, and
tissue engineering. It covers its chemical properties, safety information, and detailed
experimental protocols for its use in laboratory settings.

Core Properties and Safety Data

2-Hydroxyethyl Methacrylate is a hydrophilic monomer widely utilized for the synthesis of
biocompatible polymers and hydrogels. Its unique chemical structure, featuring both a
polymerizable methacrylate group and a reactive hydroxyl group, allows for extensive
copolymerization and chemical modification.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Hydroxyethyl
Methacrylate.
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Property Value Reference
Molecular Formula CeH1003 [1112]
Molecular Weight 130.14 g/mol [1][3]
Appearance Clear, colorless liquid [41[5]
Odor Ester-like [1]
Density 1.073 g/mL at 25°C [1]
Melting Point -12 °C [1][5]
Boiling Point 213 °C [5]
Flash Point 106 °C (closed cup) [31[5]
Vapor Pressure 0.13 mbar at 25 °C [5]
Water Solubility Soluble [1][5]
Refractive Index n20/D 1.453 [1]

Safety and Handling

The Safety Data Sheet (SDS) for 2-Hydroxyethyl Methacrylate indicates several hazards that
require careful handling and appropriate personal protective equipment (PPE) in a laboratory
setting.[6]

Hazard Statements:[7][8]

e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.
o H319: Causes serious eye irritation.
Precautionary Statements:[7][8]

e P261: Avoid breathing mist or vapors.
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e P264: Wash skin thoroughly after handling.

e P272: Contaminated work clothing should not be allowed out of the workplace.
o P280: Wear protective gloves/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in a cool, dry, and well-ventilated place away from direct sunlight and heat.[5][8]
HEMA is stabilized with a small amount of hydroquinone monomethyl ether to prevent
spontaneous polymerization.[3][7]

Applications in Research and Drug Development

The biocompatibility and hydrophilicity of poly(2-hydroxyethyl methacrylate) (b HEMA) make it
an invaluable material in the biomedical field.[9] Its applications are extensive and continue to
be an active area of research.

o Hydrogels for Drug Delivery: pHEMA hydrogels are widely used as matrices for the
controlled release of therapeutic agents. Their porous structure allows for the encapsulation
and subsequent diffusion of drugs.

» Tissue Engineering Scaffolds: The ability of pHEMA to form soft, water-swollen networks that
mimic native tissue makes it an excellent candidate for tissue engineering scaffolds,
promoting cell adhesion and proliferation.[4][7]

o Contact Lenses: One of the earliest and most successful applications of pHEMA was in the
manufacturing of soft contact lenses due to its optical clarity and oxygen permeability.[9]

o Dental Materials: HEMA is a common component in dental adhesives and composite resins.

[8]

Experimental Protocols
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Synthesis of pHEMA Hydrogels via Free-Radical
Polymerization

This protocol describes a common method for the synthesis of pHEMA hydrogels for drug
delivery applications.

Materials:

2-Hydroxyethyl Methacrylate (HEMA), monomer

Ethylene glycol dimethacrylate (EGDMA), cross-linker

Ammonium persulfate (APS), initiator

N,N,N’,N'-tetramethylethylenediamine (TEMED), accelerator

Distilled water

Nitrogen gas
Procedure:

e Prepare a pre-polymerization solution by mixing HEMA monomer and EGDMA cross-linker in
an aqueous solution according to the desired final concentrations.

e Purge the solution with nitrogen gas for 30 minutes to remove dissolved oxygen, which can
inhibit polymerization.

e Add the initiator (APS) and accelerator (TEMED) to the pre-polymerization solution.

« Stir the solution continuously under a nitrogen atmosphere for 10 minutes to ensure
homogeneity.

o Transfer the solution into a mold (e.g., glass tubes) and seal it.

 Allow the polymerization to proceed at room temperature overnight.
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o After polymerization is complete, wash the resulting hydrogel extensively with distilled water
to remove any unreacted monomers and other reagents.

Solution Preparation
HEMA Exposure
Mix HEMA and EGDMA in aqueous solution i
i Increased Intracellular ROS
Purge with Nitrogen (30 min) i
Initi‘vition Mitochondrial Dysfunction
Add APS and TEMED i
i Cytochrome c Release
Stir under Nitrogen (10 min) i
Apoptosome Formation
Polymevrization (Apaf-1, Cytochrome c, dATP)
Transfer to mold and seal i
i Caspase-9 Activation
Polymerize at room temperature (overnight) i
Caspase-3 Activation
Purification

Wash hydrogel with distilled water

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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